Cas no 1001349-06-9 (3-(9H-carbazol-9-yl)propan-1-amine hydrochloride)

• Product Name: 3-(9H-carbazol-9-yl)propan-1-amine hydrochloride
• CAS No: 1001349-06-9
• MF: C₁₅H₁₇ClN₂
• MW: 260.761882543564
• MDL: MFCD17167181
• CID: 4558597
• Update Time: 2025-06-11

3-(9H-carbazol-9-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(9H-carbazol-9-yl)propan-1-amine hydrochloride
• 3-carbazol-9-ylpropan-1-amine;hydrochloride
• [3-(9H-Carbazol-9-yl)propyl]amine hydrochloride
• BQB34906
• Z234896735

• MDL： MFCD17167181
• Inchi： 1S/C15H16N2.ClH/c16-10-5-11-17-14-8-3-1-6-12(14)13-7-2-4-9-15(13)17;/h1-4,6-9H,5,10-11,16H2;1H
• InChI Key： ZDZKEBRPLHUTPD-UHFFFAOYSA-N
• SMILES： Cl.N1(CCCN)C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 260.108
• Monoisotopic Mass: 260.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31

3-(9H-carbazol-9-yl)propan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(9H-carbazol-9-yl)propan-1-amine hydrochloride

Introduction to 3-(9H-carbazol-9-yl)propan-1-amine hydrochloride (CAS No. 1001349-06-9)

3-(9H-carbazol-9-yl)propan-1-amine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1001349-06-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural motif of this molecule, featuring a carbazole core linked to a propylamine moiety and subsequently converted into its hydrochloride salt, endows it with unique physicochemical properties and biological interactions that make it a promising candidate for further exploration.

The carbazole scaffold is a heterocyclic aromatic compound characterized by a fused benzene and pyrrole ring system. It is well-documented in the literature that carbazole derivatives exhibit a wide spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective effects. The presence of the propylamine group in 3-(9H-carbazol-9-yl)propan-1-amine hydrochloride introduces additional functionality that can modulate its pharmacological profile, potentially enhancing its solubility and bioavailability while interacting with specific biological targets.

The hydrochloride salt form of this compound is particularly noteworthy, as it improves stability and solubility, which are critical factors for pharmaceutical formulations. In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from carbazole derivatives, owing to their favorable pharmacokinetic properties and low toxicity profiles. For instance, studies have demonstrated that certain carbazole-based compounds can selectively inhibit kinases and other enzymes involved in cancer progression, making them attractive for oncology applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high precision. This has accelerated the discovery process for new drug candidates like 3-(9H-carbazol-9-yl)propan-1-amine hydrochloride, allowing for rapid screening of potential therapeutic uses. Additionally, the integration of machine learning algorithms has further enhanced the ability to identify structural modifications that could optimize biological activity, leading to more efficient drug development pipelines.

In the context of medicinal chemistry, the synthesis of 3-(9H-carbazol-9-yl)propan-1-amine hydrochloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the propylamine group followed by salt formation is critical for achieving the desired pharmacological properties. Researchers have employed various synthetic strategies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, to construct the target molecule efficiently.

The biological evaluation of 3-(9H-carbazol-9-yl)propan-1-amine hydrochloride has revealed promising results in preclinical studies. For example, preliminary data suggest that this compound may exhibit inhibitory effects on certain protein kinases implicated in tumor growth and metastasis. These findings align with broader trends in oncology research, where carbazole derivatives are being explored as inhibitors of pathways such as MAPK and PI3K/Akt. Furthermore, the compound’s ability to cross the blood-brain barrier has opened avenues for investigating its potential in neurodegenerative diseases like Alzheimer’s and Parkinson’s.

Another area of interest is the antimicrobial activity of carbazole derivatives. Studies have shown that compounds structurally similar to 3-(9H-carbazol-9-yl)propan-1-amine hydrochloride can disrupt bacterial cell membranes or inhibit essential metabolic processes, leading to their bactericidal or fungicidal effects. This is particularly relevant in light of rising concerns about antibiotic resistance, where novel antimicrobial agents are urgently needed.

The pharmacokinetic profile of 3-(9H-carbazol-9-yl)propan-1-amine hydrochloride has also been thoroughly investigated. In vivo studies indicate that the compound exhibits reasonable oral bioavailability and moderate metabolic stability, suggesting its potential for clinical translation. However, further studies are required to fully understand its disposition within the body and identify any potential drug-drug interactions or side effects.

From a regulatory perspective, the development of new pharmaceutical compounds like 3-(9H-carbazol-9-yl)propan-1-amine hydrochloride must adhere to stringent guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations ensure that drugs are safe and effective before they reach market approval. The rigorous testing required for such approval processes underscores the importance of thorough preclinical research before advancing into human trials.

The future direction of research on 3-(9H-carbazol-9-yl)propan-1-am ine hydrochlor ide may involve exploring its role in combination therapies or investigating novel synthetic pathways to improve scalability and cost-efficiency. Collaborative efforts between academic institutions and pharmaceutical companies could accelerate these endeavors by pooling resources and expertise.

In conclusion, 3-( 9 H - carb az ol - 9 - yl ) pro pan - 1 - am ine hy droch lor ide ( CAS No . 100134 9 - 06 - 9 ) represents a compelling example of how structural modifications can yield compounds with significant therapeutic potential . Its unique combination o f a car baz ole core , prop ylam ine group , an d hy droch lor ide salt form positions it as an attr active candidate f or furthe r pharma ceutical development . With conti nu ing researc h an d investm ent , this com pound holds promis e f or contribut ing t o n e w treatm ents i n var ious dis eases , inclu ding can cer an d neu rodegenerative con ditions . p >